N-2-biphenylyl-5-chloro-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N-(2-phenylphenyl)benzamide
• InChI: InChI=1S/C20H16ClNO2/c1-24-19-12-11-15(21)13-17(19)20(23)22-18-10-6-5-9-16(18)14-7-3-2-4-8-14/h2-13H,1H3,(H,22,23)
• InChI Key: DYJFSGWLJRBQHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

N-2-biphenylyl-5-chloro-2-methoxybenzamide, also known as BPAF, is a chemical compound that has gained attention due to its potential use in scientific research. BPAF is a derivative of benzamide, which has been used in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-5-chloro-2-methoxybenzamide is not fully understood, but it is believed to act as a partial agonist of GPCRs. When N-2-biphenylyl-5-chloro-2-methoxybenzamide binds to a GPCR, it induces a conformational change in the receptor that activates downstream signaling pathways. N-2-biphenylyl-5-chloro-2-methoxybenzamide's specific binding properties make it a useful tool for studying the function of specific GPCRs.
Biochemical and Physiological Effects:
N-2-biphenylyl-5-chloro-2-methoxybenzamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-2-biphenylyl-5-chloro-2-methoxybenzamide can induce calcium mobilization in cells, which is a crucial signaling event in many physiological processes. Additionally, N-2-biphenylyl-5-chloro-2-methoxybenzamide has been shown to activate certain GPCRs, leading to downstream effects such as increased cAMP production and ERK1/2 phosphorylation. These effects suggest that N-2-biphenylyl-5-chloro-2-methoxybenzamide could be a useful tool for studying GPCR function and calcium signaling in living cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-2-biphenylyl-5-chloro-2-methoxybenzamide in lab experiments is its high selectivity for certain GPCRs. This selectivity allows researchers to study the function of specific GPCRs without affecting other signaling pathways. Additionally, N-2-biphenylyl-5-chloro-2-methoxybenzamide's fluorescence properties make it a valuable tool for imaging intracellular calcium signaling. However, one limitation of using N-2-biphenylyl-5-chloro-2-methoxybenzamide is its potential toxicity. While N-2-biphenylyl-5-chloro-2-methoxybenzamide has been shown to be relatively non-toxic in vitro, its effects in vivo are not well understood and require further investigation.

Future Directions

There are several future directions for research on N-2-biphenylyl-5-chloro-2-methoxybenzamide. One area of interest is the development of N-2-biphenylyl-5-chloro-2-methoxybenzamide derivatives with improved selectivity and potency for specific GPCRs. Additionally, the use of N-2-biphenylyl-5-chloro-2-methoxybenzamide in vivo requires further investigation to determine its potential toxicity and pharmacokinetics. Finally, the development of new imaging techniques using N-2-biphenylyl-5-chloro-2-methoxybenzamide could lead to new insights into calcium signaling in living cells.
In conclusion, N-2-biphenylyl-5-chloro-2-methoxybenzamide is a chemical compound that has potential use in scientific research as a ligand for GPCRs and a fluorescent probe for imaging intracellular calcium ions. Its selectivity for specific GPCRs and fluorescence properties make it a valuable tool for studying cellular signaling. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential toxicity in vivo.

Synthesis Methods

The synthesis of N-2-biphenylyl-5-chloro-2-methoxybenzamide involves the reaction of 2-biphenylamine with 5-chloro-2-methoxybenzoic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent, such as dichloromethane or tetrahydrofuran, at room temperature for several hours. The resulting product is then purified by column chromatography to obtain N-2-biphenylyl-5-chloro-2-methoxybenzamide in high yield and purity.

Scientific Research Applications

N-2-biphenylyl-5-chloro-2-methoxybenzamide has been used in various scientific research applications, including as a ligand for G protein-coupled receptors (GPCRs) and as a fluorescent probe for imaging intracellular calcium ions. GPCRs are a large family of membrane proteins that play a crucial role in cellular signaling and are involved in many physiological processes. N-2-biphenylyl-5-chloro-2-methoxybenzamide has been shown to selectively activate certain GPCRs, making it a useful tool for studying their function. Additionally, N-2-biphenylyl-5-chloro-2-methoxybenzamide's fluorescence properties make it a valuable tool for visualizing calcium signaling in living cells.